2-(4-(Isopropylsulfonyl)phenyl)-1-(4-(((4-methoxyphenyl)thio)methyl)piperidin-1-yl)ethanone

• IUPAC Name: 1-[4-[(4-methoxyphenyl)sulfanylmethyl]piperidin-1-yl]-2-(4-propan-2-ylsulfonylphenyl)ethanone
• InChI: InChI=1S/C24H31NO4S2/c1-18(2)31(27,28)23-10-4-19(5-11-23)16-24(26)25-14-12-20(13-15-25)17-30-22-8-6-21(29-3)7-9-22/h4-11,18,20H,12-17H2,1-3H3
• InChI Key: IUFAHCWQEABYHO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)C1=CC=C(C=C1)CC(=O)N2CCC(CC2)CSC3=CC=C(C=C3)OC
• Molecular Formula: C24H31NO4S2
• Molecular Weight: 461.6 g/mol
• CAS No.: 1421523-00-3

Description

2-(4-(Isopropylsulfonyl)phenyl)-1-(4-(((4-methoxyphenyl)thio)methyl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C24H31NO4S2 and its molecular weight is 461.64. The purity is usually 95%.
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Biological Activity

The compound 2-(4-(Isopropylsulfonyl)phenyl)-1-(4-(((4-methoxyphenyl)thio)methyl)piperidin-1-yl)ethanone is a synthetic organic molecule that has garnered attention in medicinal chemistry for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula for this compound is $C_{24}H_{32}N_{2}O_{3}S$, with a molecular weight of approximately 432.59 g/mol. The structure features an isopropylsulfonyl group and a piperidine moiety, which are significant for its biological interactions.

Antiviral Activity

Recent studies have indicated that derivatives of compounds similar to the one exhibit promising antiviral properties. For instance, a related series of piperidinyl derivatives showed significant activity against influenza viruses, suggesting that modifications in the piperidine structure can enhance antiviral efficacy .

Table 1: Antiviral Activity of Related Compounds

Compound	EC50 (μM)	CC50 (μM)	SI (Selectivity Index)
Compound 1a	0.898 ± 0.004	19.78 ± 0.07	22.02
Compound 1b	0.253 ± 0.001	69.05 ± 0.11	272.93
Ribavirin	9.891 ± 0.06	201.80 ± 0.05	6.37

The antiviral mechanism often involves the inhibition of viral replication by targeting specific viral proteins or pathways within host cells. For example, compounds similar to the target compound have been shown to interfere with nucleoprotein accumulation in the nucleus, effectively halting viral replication .

Case Studies

Several case studies have highlighted the effectiveness of compounds with structural similarities to This compound in various biological assays:

• Study on Influenza Virus : A study evaluated a series of piperidyl derivatives for their ability to inhibit influenza virus replication, demonstrating that certain modifications led to enhanced antiviral activity compared to standard treatments like ribavirin .
• Cytotoxicity Assays : In vitro cytotoxicity assays conducted on various cell lines showed that many derivatives exhibited low toxicity at concentrations effective against viral pathogens, indicating a favorable safety profile .